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Compound of Interest

2'-Deoxyadenosine monohydrate-
15N5

Cat. No.: B15558546

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS) from the manufacturer. Safety data for the
15N isotopically labeled compound is limited; therefore, this guide incorporates data from the
unlabeled 2'-Deoxyadenosine monohydrate. The safety and handling precautions are expected
to be largely similar.

Introduction

2'-Deoxyadenosine monohydrate-1°Ns is a stable isotope-labeled version of the naturally
occurring deoxyribonucleoside, a fundamental component of DNA. Its use is prevalent in
metabolic research, particularly in studies involving nucleic acid metabolism, and as an internal
standard in mass spectrometry-based applications.[1] A thorough understanding of its safety
profile is crucial for safe handling and experimental design. This guide provides a
comprehensive overview of the available safety data, presented in a clear and accessible
format for laboratory personnel.

Quantitative Safety and Physical Data

The following table summarizes the key quantitative data extracted from various Safety Data
Sheets. It is important to note that there is conflicting information regarding the GHS
classification of this compound. Some suppliers classify it as "Toxic if swallowed"[2][3], while
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others state it is not a hazardous substance.[4] This discrepancy underscores the importance

of consulting the specific SDS provided by the supplier before use.

Property

Value

Source(s)

Chemical Formula

C10H13°Ns03 - H20

[4]115]

Molecular Weight

~274.22 g/mol (for 1>Ns)

[3]

269.26 g/mol (for unlabeled)

[5]16]

Appearance

White to off-white crystalline

powder or solid

[5117]

Solubility

Soluble in DMSO.[5] Soluble in
hot water (33.3 mg/mL).[7]

[5107]

Storage Temperature

2-8°C, protect from light.[2][3]
[7] Recommended -20°C for

long-term powder storage.[4]

[2103][41[7]

GHS Hazard Classification

Conflicting Data: "Toxic if
swallowed" (Acute Toxicity,
Oral, Category 3)[2][3][6][8]
OR "Not a hazardous

substance or mixture"[4][5]

[21(3][41[5][6]i8]

Signal Word

Conflicting Data: "Danger"[2][3]
OR "Warning"[9] OR None[4]

[213][41€]

Hazard Statement(s)

H301: Toxic if swallowed.[2][6]
[8] H302: Harmful if swallowed.

[9]

[216]L8le]

Experimental Protocols & Handling

Detailed experimental protocols for determining the toxicological properties of 2'-

Deoxyadenosine monohydrate-1>Ns are not publicly available in the reviewed safety data

sheets. The information provided is generally procedural for safe handling.
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First Aid Measures

Standard first aid measures are recommended:

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a physician or
poison control center immediately.[2][4][5][8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[2][4][5]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[2][4]

[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2][4][5]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4][5]

e Hazardous Combustion Products: Carbon oxides (CO, COz) and nitrogen oxides are
expected.[5]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]
» Skin Protection: Wear protective gloves and a lab coat.[Z]
o Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.[5]

Mandatory Visualizations
Biological Pathway

2'-Deoxyadenosine is a key intermediate in the purine salvage pathway, a critical process for
nucleotide synthesis. The diagram below illustrates its position within this metabolic pathway.
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Caption: Role of 2'-Deoxyadenosine in the Purine Salvage Pathway.

Experimental Workflow: Hazard Assessment Logic

The following diagram illustrates a generalized workflow for assessing the hazards of a
chemical substance, as reflected in the structure of a Safety Data Sheet.
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Caption: Generalized workflow for chemical hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 2'-Deoxyadenosine
Monohydrate-1°Ns Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558546#2-deoxyadenosine-monohydrate-15n5-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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